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Compound of Interest

t-Butyl 3-(hydroxypropoxyl)-
Compound Name:
propanoate

Cat. No. B1654089

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Based on publicly available information, t-Butyl 3-(hydroxypropoxy)propanoate is
primarily a chemical intermediate. Detailed experimental protocols, extensive biological activity
data, and established signaling pathway associations are not readily available in the public
domain. This guide provides a summary of the existing chemical and physical data.

Introduction

t-Butyl 3-(hydroxypropoxy)propanoate (CAS number 2100306-78-1) is a bifunctional organic
molecule. It incorporates a terminal hydroxyl (-OH) group and a tert-butyl ester protected
carboxylic acid.[1][2] This structure makes it a useful building block in organic synthesis,
particularly in the construction of larger molecules where sequential reactions at different
functional groups are required. The tert-butyl ester serves as a protecting group for the
carboxylic acid, which can be selectively removed under acidic conditions to liberate the free
acid for further modification.[1][2] The hydroxyl group provides a reactive site for various
transformations, such as etherification, esterification, or oxidation.

Physicochemical Properties
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The fundamental physicochemical properties of t-Butyl 3-(hydroxypropoxy)propanoate have

been compiled from various chemical databases and suppliers. These properties are essential

for its handling, storage, and application in experimental settings.

Property Value Source
CAS Number 2100306-78-1 [3]
Molecular Formula C10H2004 [3]
Molecular Weight 204.26 g/mol [3]
IUPAC Name tert-outyl 3-(3- [3]
hydroxypropoxy)propanoate
Appearance Colorless to light yellow liquid MedChemExpress
Density 1.016 + 0.06 g/cm? (Predicted) [4]
Boiling Point 291.1 £ 15.0 °C (Predicted) ChemBK
SMILES CC(C)(C)OoCc(=0)ccocceco [3]
InChiKey NFYYXORESKNQKM- 3]
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Synthesis and Reactivity
General Synthesis Approach

While specific, detailed experimental protocols for the synthesis of t-Butyl 3-

(hydroxypropoxy)propanoate are not published in peer-reviewed journals, a logical synthetic

route can be inferred from its structure. A plausible method would involve the Michael addition

of 1,3-propanediol to tert-butyl acrylate. This reaction would likely be catalyzed by a base.

A generalized workflow for such a synthesis is depicted below.
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Reactants Reaction Conditions
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Michael Addition
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t-Butyl 3-(hydroxypropoxy)propanoate
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Caption: Plausible synthetic workflow for t-Butyl 3-(hydroxypropoxy)propanoate.

Chemical Reactivity

The reactivity of t-Butyl 3-(hydroxypropoxy)propanoate is characterized by its two distinct
functional groups:

» Hydroxyl Group: The primary alcohol can undergo typical reactions such as oxidation to an
aldehyde or carboxylic acid, esterification with carboxylic acids or acyl chlorides, and
etherification.

o tert-Butyl Ester: This group is stable to many reaction conditions but can be selectively
cleaved under acidic conditions (e.g., trifluoroacetic acid) to yield the corresponding
carboxylic acid. This deprotection strategy is common in multi-step organic synthesis.

The dual functionality allows for its use as a linker molecule, where one end can be attached to
a substrate via the hydroxyl group, and the other end can be deprotected to reveal a carboxylic
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acid for conjugation to another molecule.
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Caption: Reactivity pathways of t-Butyl 3-(hydroxypropoxy)propanoate.

Potential Applications in Research and

Development

Given its structure, t-Butyl 3-(hydroxypropoxy)propanoate is a candidate for use in several

areas of chemical and pharmaceutical research:

e Linker Chemistry: It can be used as a hydrophilic linker in the development of PROTACs

(Proteolysis Targeting Chimeras) or Antibody-Drug Conjugates (ADCs), connecting the

targeting moiety to the payload.

o Polymer Synthesis: The hydroxyl group can serve as an initiator for ring-opening

polymerization to create block copolymers.

o Functionalized Surfaces: It can be used to modify surfaces by attaching the hydroxyl end to

a solid support, leaving the protected carboxylic acid available for further functionalization

after deprotection.

Conclusion
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t-Butyl 3-(hydroxypropoxy)propanoate is a valuable synthetic intermediate due to its orthogonal
protecting group strategy. While detailed biological studies and experimental protocols are not
widely published, its chemical properties make it a versatile tool for chemists in the fields of
drug discovery, materials science, and biotechnology. Further research is needed to explore its
potential biological activities and to develop and publish detailed experimental procedures for
its synthesis and application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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